Cas no 946211-73-0 (3,4-difluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 3,4-difluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 946211-73-0
• MF: C₁₇H₁₃F₂N₃O₃
• MW: 345.300230741501
• CID: 6231325
• PubChem ID: 16905485
• Update Time: 2025-05-22

3,4-difluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• 3,4-difluoro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
• 946211-73-0
• 3,4-difluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• AKOS024641969
• F2340-0023
• 3,4-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• Inchi： 1S/C17H13F2N3O3/c18-12-4-3-11(10-13(12)19)17(24)20-7-8-22-16(23)6-5-14(21-22)15-2-1-9-25-15/h1-6,9-10H,7-8H2,(H,20,24)
• InChI Key： SNLSNZYIAAVXKA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O)F

Computed Properties

• Exact Mass: 345.09249761g/mol
• Monoisotopic Mass: 345.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.9Ų

Additional information on 3,4-difluoro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Comprehensive Analysis of 3,4-difluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 946211-73-0)

The compound 3,4-difluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 946211-73-0) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic small molecule combines a furan ring, a pyridazinone core, and a difluorobenzamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel mechanisms for targeting specific biological pathways.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of 3,4-difluoro substitution in this molecule aligns with current trends in medicinal chemistry, where fluorine atoms are strategically incorporated to optimize drug-like properties. Additionally, the furan-2-yl group contributes to its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 946211-73-0 exemplifies modern multi-step organic synthesis techniques. Its pyridazinone scaffold is often synthesized via cyclization reactions, while the ethyl linker and benzamide terminus are introduced through selective amidation. These methods are widely discussed in forums focusing on green chemistry and atom-economical reactions, reflecting broader industry priorities.

The pharmacological potential of this compound is further highlighted by its resemblance to known anti-inflammatory and anticancer agents. Computational studies suggest its ability to interact with pro-inflammatory cytokines or cell cycle regulators, addressing common search queries like "new small molecules for inflammation" or "pyridazine derivatives in oncology." Such applications are critical in the post-pandemic era, where researchers seek alternatives to traditional therapeutics.

Analytical characterization of 3,4-difluoro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These techniques ensure compliance with stringent quality control standards, a recurring theme in regulatory discussions. The compound’s logP and solubility profiles also make it a subject of interest in drug formulation studies.

Beyond biomedical applications, this molecule’s photophysical properties are being explored for material science applications. Its conjugated system could contribute to organic semiconductors or fluorescent probes, aligning with the growing interest in sustainable electronics. Searches for "furan-based functional materials" or "pyridazinone derivatives in optoelectronics" underscore this intersection of chemistry and engineering.

In conclusion, CAS No. 946211-73-0 represents a versatile chemical entity with cross-disciplinary relevance. Its molecular design caters to contemporary needs in precision medicine and advanced materials, while its synthetic accessibility meets industrial scalability requirements. As research progresses, this compound may emerge as a key player in addressing unmet medical and technological challenges.